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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzaldehyde
CAS No.: 90050-59-2
Cat. No.: B1279380
Get Quote
\. J

This technical guide provides a detailed analysis of the expected spectroscopic signature of 5-
Bromo-2-methylbenzaldehyde (CsH7BrO), a key intermediate in various synthetic applications.
As experimental spectra for this specific compound are not universally available in public-facing
databases, this document synthesizes foundational spectroscopic principles with data from
analogous structures to present a robust, predictive profile. This guide is intended for researchers,
chemists, and quality control professionals who require a reliable framework for the identification
and structural verification of this molecule using Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) techniques.

Molecular Structure and Spectroscopic Implications

5-Bromo-2-methylbenzaldehyde is an aromatic compound characterized by a benzene ring
substituted with three distinct functional groups: a formyl group (-CHO), a methyl group (-CHs), and
a bromine atom (-Br). The relative positions of these groups—with the formyl and methyl groups
being ortho, and the bromine atom para to the methyl group—create a unique electronic
environment that governs its spectroscopic behavior.

o Formyl Group (-CHO): As a strongly electron-withdrawing and deshielding group, it will
significantly influence adjacent protons and carbons in NMR spectroscopy. It also provides highly
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characteristic C=0 and C-H stretching vibrations in IR spectroscopy.

o Methyl Group (-CHs): This electron-donating group will shield nearby nuclei, causing upfield
shifts in NMR spectra.

e Bromine Atom (-Br): An electronegative, electron-withdrawing atom, it will deshield adjacent
nuclei. Critically, its isotopic composition (°°-5% 7°Br and 4°-3% 81Br) imparts a signature M+2
peak in mass spectrometry.

The interplay of these electronic effects allows for a definitive assignment of each signal in the
respective spectra.

Caption: Structure of 5-Bromo-2-methylbenzaldehyde with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of the
molecule. The analysis is divided into *H (proton) and 13C (carbon) NMR.

Predicted *H NMR Spectrum (500 MHz, CDCI3)

The *H NMR spectrum is anticipated to show five distinct signals corresponding to the aldehyde,
methyl, and three aromatic protons.
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Predicted
Chemical Shift

(6, ppm)

Multiplicity

Integration Assignment Rationale

~10.3

Singlet (s)

The aldehyde
proton is highly
deshielded by the
adjacent

1H H-C=0 .
electronegative
oxygen atom,
placing it far

downfield.

~7.90

Doublet (d), J =
25Hz

This proton is
ortho to the
electron-
withdrawing

1H He6 aldehyde group,
causing a
significant
downfield shift. It
is split by the
meta proton H-4.

~7.55

Doublet of
doublets (dd), J =
8.5,2.5Hz

This proton is
ortho to the
bromine atom and
meta to the
aldehyde group. It
is split by both H-
3 and H-6.
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This proton is

ortho to the

electron-donating
720 Doublet (d), J = 1H He3 methyl group,

8.5 Hz causing a relative
upfield shift. It is
split by the
adjacent H-4.

The methyl
protons are
attached to the
) aromatic ring and

~2.65 Singlet (s) 3H -CHs
appear as a
characteristic
singlet in the

benzylic region.[1]

Predicted **C NMR Spectrum (125 MHz, CDCIs)

The proton-decoupled 13C NMR spectrum is expected to display eight signals, one for each unique
carbon atom.
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Predicted Chemical Shift (9,
ppm)

Assignment

Rationale

~192.5

C=0

The carbonyl carbon of an
aldehyde is characteristically
found in the far downfield region

of the spectrum.[1]

~142.0

C-2

The carbon bearing the methyl
group is shifted downfield due to
the ortho aldehyde group.

~136.5

C-4

Aromatic carbon shifted
downfield by the attached
bromine and meta aldehyde

group.

~135.0

C-6

Aromatic carbon significantly
deshielded by its position ortho
to the aldehyde group.

~133.0

The carbon bearing the
aldehyde group is deshielded.

~130.0

C-3

Aromatic carbon signal
influenced by the adjacent
methyl and bromine
substituents.

~122.0

C-5

The carbon directly bonded to
bromine shows a moderate
chemical shift due to halogen

effects.

~19.5

-CHs

The methyl carbon is found in
the typical upfield aliphatic
region.[1]

Experimental Protocol: NMR Spectroscopy

A self-validating protocol ensures data integrity and reproducibility.
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Caption: Standard workflow for NMR sample preparation and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying specific functional groups based on their vibrational

frequencies. The analysis of 5-Bromo-2-methylbenzaldehyde relies on identifying the highly

characteristic aldehyde and aromatic absorptions.

Predicted . . . :
Vibration Type Intensity Rationale
Wavenumber (cm™?)
This pair of peaks (a
Fermi doublet) is a
2830-2880 & 2720- _ _
C-H Aldehydic Stretch Medium hallmark of the

2780

aldehyde functional

group.[2]

~1705

C=0 Carbonyl Stretch

Strong, Sharp

Conjugation with the
aromatic ring lowers
this stretching
frequency compared to

aliphatic aldehydes.[2]

1550-1600

C=C Aromatic Stretch

Medium-Strong

Multiple bands are
expected,
characteristic of the

benzene ring.

~800-880

C-H Out-of-Plane
Bending

Strong

The substitution pattern
on the ring influences
the position of this
band.

550-650

C-Br Stretch

Medium

This vibration appears
in the lower frequency
"fingerprint" region of

the spectrum.
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Experimental Protocol: Attenuated Total Reflectance (ATR)
IR

For solid samples, ATR-FTIR is a rapid and reliable method.

Background Scan: Record a background spectrum of the clean, empty ATR crystal to subtract
atmospheric (COz, H20) interference.

o Sample Application: Place a small amount of the solid 5-Bromo-2-methylbenzaldehyde powder
directly onto the ATR crystal.

o Apply Pressure: Lower the press arm to ensure firm, uniform contact between the sample and
the crystal surface. This is critical for obtaining a high-quality spectrum.

o Data Acquisition: Scan the sample over the range of 4000-400 cm~1. Co-adding multiple scans
(e.g., 32) improves the signal-to-noise ratio.

¢ Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft
cloth after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and crucial structural information through
fragmentation analysis. Electron lonization (EI) is a common technique for this type of molecule.

Predicted Mass Spectrum (Electron lonization)

The key feature will be the isotopic signature of bromine.
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Predicted mi/z

lon

Rationale

198/200

[CsH7BrO]* (M+7)

Molecular lon. The presence of
two peaks of nearly equal

intensity, separated by 2 mass
units, is the definitive signature

of a single bromine atom.[3]

197/199

[M-H]*

Loss of the weakly bound
aldehydic hydrogen radical.

169/171

[M-CHOJ*

Loss of the formyl group (29 Da)

results in a bromotoluene cation.

119

[M-Br]*

Loss of the bromine radical
(79/81 Da) results in a
methylbenzaldehyde cation.

91

[C7H7]*

Formation of the stable
tropylium ion, a common
fragment in toluene-containing

compounds.

digraph "MS Fragmentation" {

rankdir=LR;

node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [color="#EA4335", fontsize=10];

M [label="[C8H7Br0]+<\nm/z 198/200"];

M H [label="[C8H6Br0]+\nm/z 197/199"];
M CHO [label="[C7H7Br]+\nm/z 169/171"];
M Br [label="[C8H70]+\nm/z 119"];
Tropylium [label="[C7H7]+\nm/z 91"];

M -> M H [label="- <H"];
M -> M CHO [label="- <CHO"];

M CHO -> Tropylium [label="- Bre", style=dashed];
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M -> M Br [label="- *Br"];
}

Caption: Predicted major fragmentation pathways for 5-Bromo-2-methylbenzaldehyde in EI-MS.

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

e Sample Introduction: Introduce a small quantity of the sample into the mass spectrometer,
typically via a direct insertion probe for solids or after separation by Gas Chromatography (GC).

 lonization: Bombard the vaporized sample with a high-energy electron beam (typically 70 eV) to
induce ionization and fragmentation.

e Mass Analysis: Separate the resulting positively charged ions based on their mass-to-charge
(m/z) ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

o Detection: Detect the ions to generate a mass spectrum, which plots relative ion abundance

versus m/z.

Conclusion

This guide establishes a comprehensive spectroscopic profile for 5-Bromo-2-
methylbenzaldehyde based on established chemical principles and comparative data. The
predicted *H NMR, 3C NMR, IR, and MS data provide a robust analytical framework for
researchers. The aldehyde proton at ~10.3 ppm in *H NMR, the strong C=0 stretch at ~1705 cm~1
in the IR spectrum, and the characteristic 1:1 M/M+2 molecular ion peak at m/z 198/200 in the
mass spectrum serve as the primary identifiers for this compound. Adherence to the described self-
validating experimental protocols will ensure the generation of high-quality, reproducible data for
structural confirmation and purity assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fitness of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential ress uasti
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researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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